molecular formula C26H23NO6S B281488 Methyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

Methyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

Cat. No. B281488
M. Wt: 477.5 g/mol
InChI Key: XWLOSGCHFCQFOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-{benzoyl[(2,4-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is a chemical compound that has gained significant attention in scientific research. The compound is commonly known as MDB and has been the subject of various studies focusing on its synthesis, mechanism of action, biochemical and physiological effects, and potential applications.

Mechanism of Action

MDB is believed to work by binding to specific proteins and altering their function. It has been shown to interact with various enzymes and receptors, including cyclooxygenase-2 and the adenosine A3 receptor. By modulating the activity of these proteins, MDB may have a range of effects on cellular processes.
Biochemical and Physiological Effects
MDB has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in inflammation, and to induce apoptosis in cancer cells. It has also been shown to have antioxidant properties and to modulate the immune response.

Advantages and Limitations for Lab Experiments

MDB has several advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized and purified. It is also highly fluorescent, making it useful for imaging studies. However, one limitation of MDB is that it is not very water-soluble, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on MDB. One area of interest is the development of new synthesis methods that could improve the yield and purity of the compound. Another potential direction is the investigation of its potential use in combination with other therapeutic agents for the treatment of diseases such as cancer. Finally, further studies are needed to fully understand the mechanism of action of MDB and its potential effects on cellular processes.

Synthesis Methods

MDB can be synthesized through a multi-step process that involves the reaction of 2,4-dimethylbenzenesulfonyl chloride with 2-methyl-1-benzofuran-3-carboxylic acid, followed by the addition of benzoyl chloride and methylamine. The final product is obtained through recrystallization and purification.

Scientific Research Applications

MDB has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is its use as a fluorescent probe for the detection of protein-ligand interactions. It has also been investigated for its potential use as a therapeutic agent in the treatment of various diseases, including cancer and inflammation.

properties

Molecular Formula

C26H23NO6S

Molecular Weight

477.5 g/mol

IUPAC Name

methyl 5-[benzoyl-(2,4-dimethylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate

InChI

InChI=1S/C26H23NO6S/c1-16-10-13-23(17(2)14-16)34(30,31)27(25(28)19-8-6-5-7-9-19)20-11-12-22-21(15-20)24(18(3)33-22)26(29)32-4/h5-15H,1-4H3

InChI Key

XWLOSGCHFCQFOR-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)OC)C)C(=O)C4=CC=CC=C4)C

Canonical SMILES

CC1=CC(=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)OC)C)C(=O)C4=CC=CC=C4)C

Origin of Product

United States

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